Cas no 2034331-91-2 (N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide)

• Product Name: N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide
• CAS No: 2034331-91-2
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 5335942
• Update Time: 2025-06-26

N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)quinoline-6-carboxamide
• N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide

• Inchi： 1S/C19H23N3O3S/c23-19(15-3-4-18-14(12-15)2-1-8-20-18)21-16-5-9-22(10-6-16)17-7-11-26(24,25)13-17/h1-4,8,12,16-17H,5-7,9-11,13H2,(H,21,23)
• InChI Key： PIGDEBXWGHPXRR-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1CCC(CC1)NC(C1C=CC2C(=CC=CN=2)C=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 610
• XLogP3: 1.6
• Topological Polar Surface Area: 87.8

Additional information on N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide

Professional Introduction to N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide (CAS No. 2034331-91-2)

N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034331-91-2, represents a unique blend of structural complexity and potential biological activity. The molecule's core structure incorporates a quinoline moiety linked to a piperidine ring, further functionalized with a thiolan derivative. Such structural motifs are often explored for their pharmacological properties, particularly in the context of antimicrobial and anticancer applications.

The significance of this compound lies in its potential to interact with biological targets in novel ways. The quinoline scaffold is well-documented for its role in various therapeutic agents, including antimalarials and anticancer drugs. In particular, derivatives of quinoline have been extensively studied for their ability to inhibit enzymes and receptors involved in disease pathways. The incorporation of a piperidine ring enhances the compound's solubility and metabolic stability, making it a promising candidate for further development.

The thiolan moiety in N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide adds an additional layer of complexity and functionality. Thiols are known for their ability to participate in redox reactions, which can be exploited in the design of prodrugs or drugs that require activation within specific cellular environments. This feature makes the compound particularly interesting for investigating mechanisms of drug delivery and activation.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Molecular docking studies have been conducted to evaluate the potential binding interactions of N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. Such findings align with the growing interest in multitargeted approaches for therapeutic intervention.

In vitro experiments have further explored the pharmacological profile of this compound. Initial assays indicate that N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide demonstrates moderate efficacy against certain cancer cell lines. The mechanism of action appears to involve disruption of critical signaling pathways that drive tumor growth and survival. Additionally, preliminary data suggest that the compound may induce apoptosis in cancer cells while exhibiting low toxicity towards normal cells, a desirable characteristic for any potential therapeutic agent.

The synthesis of N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]quinoline-6-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as multi-step organic synthesis combined with chromatographic purification have been employed to isolate the desired product. These efforts are crucial for ensuring that subsequent biological evaluations are performed on material of consistent quality.

The future direction of research on N-[1-(1,1-dioxo-1lambda6-thiolan-3-y)piperidin-4-y]quinoline6-carboxamide includes both preclinical and clinical studies. Preclinical trials will focus on refining its pharmacokinetic properties and expanding its safety profile through animal models. Concurrently, collaborations with clinical researchers aim to translate promising preclinical findings into human trials. Such studies will be essential for validating the therapeutic potential of this compound and identifying optimal dosing regimens.

The broader implications of this research extend beyond individual compounds to the advancement of drug discovery methodologies. The integration of computational modeling with experimental validation provides a robust framework for identifying novel therapeutic agents efficiently. N-[1-(]1, dioxo->thiolan->3->yl-{}{}{}{}{}{}{}{}{}{}}{}>4->y]quinoline->6-carboxamide serves as a testament to the innovative approaches being developed in pharmaceutical research.